BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Amino-4-
nhitrobenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-4-nitrobenzoic acid

Cat. No.: B145930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-4-nitrobenzoic acid, a
pivotal chemical intermediate in the synthesis of pharmaceuticals and dyes. This document
outlines its fundamental chemical properties, detailed experimental protocols for its use and
analysis, and a visual representation of a key synthetic application.

Core Chemical Properties

2-Amino-4-nitrobenzoic acid, also known as 4-nitroanthranilic acid, is an aromatic compound
containing an amino, a nitro, and a carboxylic acid functional group.[1] These groups confer
versatile reactivity, making it a valuable starting material in organic synthesis.
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Property Value Reference
Molecular Formula C7HeN204 [1112][3]
Molecular Weight 182.13 g/mol [1][2]

CAS Number 619-17-0 [1]
Appearance Orange powder [1]

Melting Point 267-274 °C [1]

Purity > 98% (Assay by Titration) [1]

IUPAC Name 2-amino-4-nitrobenzoic acid [3]

Applications in Research and Development

2-Amino-4-nitrobenzoic acid is a key building block in various scientific fields:
o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a range
of pharmaceutical agents, including anti-inflammatory and analgesic drugs.[1] A notable

application is in the production of chemotherapeutics, such as 2-hydroxy-4-aminobenzoic
acid, where it is a key starting material.

» Dyes and Pigments: The compound is utilized in the manufacturing of azo dyes, which are
valued for their vibrant colors and stability in textiles and food coloring.[1]

e Analytical Chemistry: It can be employed as a reagent in analytical techniques like UV-Vis
spectroscopy for the detection and quantification of other substances.[1]

e Biochemical Research: It acts as a tool for studying enzyme activities and protein
interactions.[1]

o Material Science: This chemical is involved in formulating polymers and resins to enhance
their material properties.[1]

Experimental Protocols
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The following are representative experimental protocols for the synthesis and analysis involving
2-Amino-4-nitrobenzoic acid. These are generalized methods and may require optimization
for specific laboratory conditions.

1. Synthesis of 2-Hydroxy-4-nitrobenzoic Acid via Diazotization

This protocol describes the conversion of 2-amino-4-nitrobenzoic acid to 2-hydroxy-4-
nitrobenzoic acid, a precursor for certain chemotherapeutic agents. The process involves
diazotization of the amino group followed by hydrolysis.

o Materials:
o 2-amino-4-nitrobenzoic acid

Concentrated sulfuric acid

o

Sodium nitrite

[¢]

[¢]

Copper sulfate

Deionized water

[e]

e Procedure:
o Dissolve 2-amino-4-nitrobenzoic acid in concentrated sulfuric acid under cooling.

o Add finely powdered sodium nitrite in portions to the solution while maintaining a low
temperature to form the diazonium salt.

o Continue agitation for approximately 1.5 hours.

o Pour the resulting solution into a warm copper sulfate solution (approximately 80°C). The
temperature will increase as the diazo compound decomposes.

o After the reaction, cool the mixture to allow for crystallization of the product.

o Filter the crystallized 2-hydroxy-4-nitrobenzoic acid, wash with water, and recrystallize to
achieve a pure product.
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2. Analytical Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for the quantitative analysis of nitrated benzoic acid
derivatives, which can be adapted for 2-Amino-4-nitrobenzoic acid.

e Instrumentation and Conditions:

o HPLC System: An HPLC system equipped with a UV detector and a C18 column (e.qg.,
250 x 4.6 mm, 5 pm).

o Mobile Phase: A suitable mixture of a buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile), run in a gradient or isocratic mode.

o Detection Wavelength: Determined by the UV absorbance maximum of 2-Amino-4-
nitrobenzoic acid.

o Flow Rate: Typically around 1.0 mL/min.

o Injection Volume: Typically 10-20 pL.

e Preparation of Solutions:

o Standard Stock Solution: Accurately weigh a known amount of pure 2-Amino-4-
nitrobenzoic acid and dissolve it in a suitable solvent (e.g., a mixture of acetonitrile and
water) to prepare a stock solution of known concentration.

o Calibration Standards: Prepare a series of calibration standards by diluting the stock
solution with the mobile phase to cover the expected concentration range of the samples.

o Sample Preparation: Dissolve the sample containing 2-Amino-4-nitrobenzoic acid in the
mobile phase to achieve a concentration within the calibration range.

e Analytical Procedure:

o Inject the calibration standards into the HPLC system and record the peak areas.

o Construct a calibration curve by plotting the peak area versus the concentration of the
standards.
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o Inject the sample solutions and determine the peak areas for 2-Amino-4-nitrobenzoic

acid.

o Calculate the concentration of 2-Amino-4-nitrobenzoic acid in the samples using the

calibration curve.

Visualized Synthetic Pathway

The following diagram illustrates the logical workflow for the synthesis of 2-hydroxy-4-
nitrobenzoic acid from 2-amino-4-nitrobenzoic acid.

2-Amino-4-nitrobenzoic Acid
in Concentrated H2S0a

Addition of NaNOz2
(Diazotization)

orms Diazonium Salt

Decomposition in warm
CuSO0Oa4 Solution

itrogen gas evolved

2-Hydroxy-4-nitrobenzoic Acid

Crystallization &
Purification
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Caption: Synthetic pathway from 2-Amino-4-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

